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Compound of Interest

Compound Name: [14]Annulene

CAS No.: 2873-14-5

Cat. No.: B1253648

Get Quote

Introduction

[1]Annulene, with the chemical formula C₁₈H₁₈, is a fascinating macrocyclic hydrocarbon and a

classic example of a non-benzenoid aromatic compound.[2] As a member of the annulene

family, it contains a completely conjugated system of alternating single and double bonds in a

monocyclic structure.[3] With 18 π-electrons, it adheres to Hückel's rule for aromaticity (4n+2

π-electrons, where n=4).[4][5] The synthesis and characterization of[1]annulene were

historically significant in validating theoretical predictions of aromaticity in larger ring systems.

[2] Its aromatic nature is evidenced by its planarity, specific bond lengths (approximately 1.39-

1.41 Å), and a distinct ¹H NMR spectrum showing highly deshielded outer protons and strongly

shielded inner protons due to the aromatic ring current.[2][6]

This document provides a detailed, step-by-step protocol for the synthesis of[1]annulene,

primarily based on the well-established method developed by Franz Sondheimer and his

collaborators, which has been rigorously documented in Organic Syntheses.[4] This protocol is

intended for researchers in organic chemistry and related fields.
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The following table summarizes the key transformations and associated quantitative data for

the synthesis of[1]annulene via the Sondheimer route.

Step Reaction Key Reagents Yield
Product
Analytical Data

1
Oxidative

Coupling

1,5-Hexadiyne,

Copper(II)

acetate

monohydrate,

Pyridine

~5% (crude

mixture)

Hexadehydro[1]a

nnulene: Not

typically isolated

in pure form in

this step.

2 Isomerization

Potassium tert-

butoxide, tert-

Butyl alcohol,

Benzene

2.4%

(spectroscopic

yield from 1,5-

hexadiyne)

Tridehydro[1]ann

ulene: UV λmax

(benzene) = 342

nm (ε 155,000).

[4]

3
Partial

Hydrogenation

10% Palladium-

on-calcium

carbonate,

Hydrogen,

Benzene

~50-60% (from

Tridehydro[1]ann

ulene)

[1]Annulene:

Red-brown

crystals. ¹H NMR

(THF-d₈, -60 °C):

δ 9.25 (12H,

outer), -2.9 (6H,

inner).[4]

Overall - - ~0.54%[4] -

Note: An improved three-step synthesis has been reported with an overall yield of 4%,

representing a significant enhancement over the classical procedure.[7]

Experimental Protocols
This protocol details the synthesis of[1]annulene from 1,5-hexadiyne.

Safety Precaution: This procedure involves hazardous materials and reactions. It should only

be performed by trained chemists in a well-ventilated fume hood with appropriate personal

protective equipment.
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Part A: Synthesis of Hexadehydro[1]annulene
This step involves the oxidative coupling of a terminal diacetylene, 1,5-hexadiyne, using

copper(II) acetate in pyridine.[4]

Materials and Equipment:

12-L four-necked, round-bottomed flask with a bottom stopcock

Mechanical stirrer

Reflux condenser

500-mL pressure-equalizing dropping funnel

Large heating/cooling bath

Copper(II) acetate monohydrate (600 g, 3.00 moles)

Pyridine (3.8 L)

1,5-Hexadiyne (49.5 g, 0.634 mole) dissolved in pyridine (250 mL)

Ether (for workup)

Hydrochloric acid (for workup)

Procedure:

Setup: Assemble the 12-L flask in the bath, fitted with the stirrer, reflux condenser, and

dropping funnel.

Initial Charge: Charge the flask with copper(II) acetate monohydrate (600 g) and pyridine

(3.8 L).[4]

Heating: Begin stirring and heat the flask contents to 55 ± 1 °C using warm water in the outer

bath. Maintain this temperature for 1 hour.
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Addition of Diacetylene: Add the solution of 1,5-hexadiyne in pyridine to the dropping funnel.

Add this solution to the reaction mixture over 70 minutes while maintaining the temperature

at 60 ± 1 °C.

Reaction: After the addition is complete, continue stirring the dark brown mixture at 60 ± 1 °C

for an additional 2 hours.

Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a 20-L

separatory funnel and dilute with 5 L of ether. Wash the solution sequentially with water, 10%

hydrochloric acid (until the aqueous layer is acidic), and finally with a sodium carbonate

solution.

Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the

solvent under reduced pressure. The result is a dark brown, semi-solid residue containing

the crude cyclic polyacetylenes.[4]

Part B: Synthesis of Tridehydro[1]annulene
This stage involves a base-catalyzed prototropic rearrangement of the crude product from Part

A to form the more stable, isomerized dehydroannulene.[4]

Materials and Equipment:

2-L round-bottomed flask with reflux condenser

Benzene (800 mL)

Saturated solution of potassium tert-butoxide in tert-butyl alcohol (800 mL)

Ether, water, and hydrochloric acid for workup

Procedure:

Dissolution: Add the dark brown residue from Part A and 800 mL of benzene to the 2-L flask.

Heat to reflux to dissolve the solid.

Isomerization: Briefly cool the solution and rapidly add 800 mL of a saturated solution of

potassium tert-butoxide in tert-butyl alcohol.[4]
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Reflux: Heat the resulting solution to reflux for 30 minutes.

Workup: Cool the mixture and transfer it to a large vessel containing approximately 2 L of

ice. Add 2 L of ether and acidify with 10% hydrochloric acid. Separate the organic layer,

wash with water, dry over magnesium sulfate, and evaporate the solvent.

Chromatography: The resulting residue is purified by column chromatography on alumina.

The column is first developed with a pentane-ether mixture (95:5) to remove benzene,

followed by an 80:20 pentane-ether mixture to elute the products. Tridehydro[1]annulene

appears as a light brown band.[4] The fractions containing the pure product are collected.

Part C: Synthesis of[1]Annulene
The final step is the partial and selective catalytic hydrogenation of the triple bonds in

tridehydro[1]annulene.[4]

Materials and Equipment:

Hydrogenation flask with a side arm and magnetic stirrer

Hydrogen source

10% Palladium-on-calcium carbonate catalyst (1.0 g)

Benzene (30 mL)

Ether (for crystallization)

Procedure:

Catalyst Preparation: In the hydrogenation flask, suspend 1.0 g of 10% Pd/CaCO₃ catalyst in

30 mL of benzene. Stir the suspension under a hydrogen atmosphere until no more gas is

absorbed (catalyst saturation).

Addition of Substrate: Evaporate the solvent from the tridehydro[1]annulene solution

obtained in Part B. Dissolve the resulting brown crystalline residue in 30 mL of benzene. Add

this solution to the hydrogenation flask.
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Hydrogenation: Stir the mixture vigorously under a hydrogen atmosphere. Monitor the

hydrogen uptake carefully. The reaction is stopped after the absorption of approximately 4.5

to 4.9 molar equivalents of hydrogen.[4]

Isolation: Remove the catalyst by filtration. Concentrate the filtrate to about 6 mL. Add 20 mL

of ether and cool the solution in an ice bath.

Crystallization: Collect the resulting red-brown crystals of[1]annulene by filtration, wash with

cold ether, and air dry. The overall yield from 1,5-hexadiyne is approximately 0.54%.[4]

Storage:[1]Annulene is sensitive and can decompose. It is best stored as a solution in

benzene-ether in a refrigerator.[4]
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Caption: Reaction scheme for the synthesis of[1]annulene via the Sondheimer method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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